Cas no 2228884-58-8 (N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine
• CAS No: 2228884-58-8
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5798168
• PubChem ID: 165647634
• Update Time: 2025-10-20

N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine
• N-[(2,5-difluoro-4-methylphenyl)methyl]-N-methylhydroxylamine
• EN300-1757889
• 2228884-58-8

• Inchi： 1S/C9H11F2NO/c1-6-3-9(11)7(4-8(6)10)5-12(2)13/h3-4,13H,5H2,1-2H3
• InChI Key： IVRHLALNOABEKP-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CN(C)O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine

Introduction to N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine and Its Applications in Modern Chemical Biology

N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine, with the CAS number 2228884-58-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the development of novel therapeutic agents and biochemical research tools. The presence of both fluorine and methyl substituents in its aromatic ring system contributes to its distinct reactivity and potential biological activity, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The molecular structure of N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine consists of a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, a methyl group at the 4 position, and an N-methylhydroxylamine side chain. This configuration imparts specific electronic and steric properties that influence its interactions with biological targets. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity in drug molecules, while the hydroxylamine group provides a versatile handle for further functionalization.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms into organic molecules can lead to improved bioavailability, reduced susceptibility to metabolic degradation, and increased binding affinity to biological receptors. N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine exemplifies this trend, as it combines the benefits of fluorine substitution with the reactivity of the hydroxylamine group.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in cancer therapy. The structural features of N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine make it an attractive candidate for designing kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. Recent computational studies have suggested that modifications to this scaffold could yield potent inhibitors with improved selectivity and efficacy.

Furthermore, the compound has shown promise in the development of probes for biochemical research. The unique reactivity of the hydroxylamine group allows for facile conjugation with other biomolecules, enabling researchers to design advanced imaging agents and diagnostic tools. For instance, radiolabeled derivatives of N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine have been explored as potential tracers for positron emission tomography (PET) imaging studies. These applications highlight the compound's versatility and its potential impact on both therapeutic development and fundamental biological research.

The synthesis of N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring typically requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. These processes must be conducted under controlled conditions to prevent unwanted side reactions and ensure the integrity of the final product.

In conclusion, N-(2,5-difluoro-4-methylphenyl)methyl-N-methylhydroxylamine (CAS no. 2228884-58-8) is a multifaceted compound with significant potential in pharmaceutical research and biochemical applications. Its unique structural features make it an excellent candidate for developing kinase inhibitors and biochemical probes. As our understanding of fluorinated organic chemistry continues to advance, compounds like this one will play an increasingly important role in shaping the future of drug discovery and therapeutic innovation.